5-bromo-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H22BrN3O3/c1-24-15-5-3-2-4-14(15)22-12-10-21(11-13-22)9-8-20-18(23)16-6-7-17(19)25-16/h2-7H,8-13H2,1H3,(H,20,23)
• InChI Key: YPALNKUTMSLCAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C18H22BrN3O3
• Molecular Weight: 408.3 g/mol
• CAS No.: 1049469-33-1

Description

5-bromo-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H22BrN3O3 and its molecular weight is 408.296. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inverse Agonism and Antagonism at Receptors

5-bromo-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)furan-2-carboxamide and its derivatives have been identified as having significant effects on 5-HT1A receptors, displaying properties of inverse agonism and antagonism. Research conducted on compounds like Rec 27/0224 and Rec 27/0074 has shown high affinity and selectivity for human 5-HT1A receptors, demonstrating inverse agonist activity in [35S]GTPγS binding assays and differential antagonistic properties on 5-HT1A receptor-mediated responses in the hippocampus but not in the dorsal raphe nucleus (DRN) (Corradetti et al., 2005).

Synthesis of Novel Compounds

The compound's structure serves as a precursor in the synthesis of novel compounds with potential anti-inflammatory, analgesic, and antimicrobial properties. One study explored the creation of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, exhibiting significant COX-2 inhibition, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Pharmacological and Antimicrobial Studies

Further studies have focused on the antimicrobial activities of furan-2-carboxamide derivatives. For instance, N-(4-bromophenyl)furan-2-carboxamide showed potent in vitro activity against clinically isolated drug-resistant bacteria, highlighting its potential as a basis for developing new antimicrobial agents (Siddiqa et al., 2022).